Cas no 2228950-71-6 (3-(5-fluoro-2-nitrophenyl)propane-1-thiol)

• Product Name: 3-(5-fluoro-2-nitrophenyl)propane-1-thiol
• CAS No: 2228950-71-6
• MF: C₉H₁₀FNO₂S
• MW: 215.244604587555
• CID: 6259429
• PubChem ID: 165846362
• Update Time: 2025-05-20

3-(5-fluoro-2-nitrophenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(5-fluoro-2-nitrophenyl)propane-1-thiol
• 2228950-71-6
• EN300-1793048

• Inchi： 1S/C9H10FNO2S/c10-8-3-4-9(11(12)13)7(6-8)2-1-5-14/h3-4,6,14H,1-2,5H2
• InChI Key： MODYBKZGSSFTKV-UHFFFAOYSA-N
• SMILES： SCCCC1C=C(C=CC=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 215.04162790g/mol
• Monoisotopic Mass: 215.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.8Ų

Additional information on 3-(5-fluoro-2-nitrophenyl)propane-1-thiol

Comprehensive Overview of 3-(5-fluoro-2-nitrophenyl)propane-1-thiol (CAS No. 2228950-71-6)

3-(5-fluoro-2-nitrophenyl)propane-1-thiol (CAS No. 2228950-71-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique fluoronitrophenyl and thiol functional groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, combining a 5-fluoro-2-nitrophenyl moiety with a propane-1-thiol chain, enables diverse applications, particularly in drug discovery and advanced material design.

In recent years, the demand for fluorinated aromatic compounds like 3-(5-fluoro-2-nitrophenyl)propane-1-thiol has surged due to their enhanced bioavailability and metabolic stability. Researchers are increasingly exploring its potential in targeted drug delivery systems and bioconjugation techniques. The nitro group in the compound facilitates further chemical modifications, making it a valuable building block for small-molecule therapeutics. Additionally, the thiol functionality allows for covalent bonding with gold surfaces, which is pivotal in nanotechnology and biosensor development.

The synthesis of 3-(5-fluoro-2-nitrophenyl)propane-1-thiol typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Its CAS No. 2228950-71-6 ensures precise identification in chemical databases, aiding researchers in reproducibility and regulatory compliance. The compound’s molecular weight and logP value are critical parameters for pharmacokinetic studies, often discussed in forums focused on ADME (Absorption, Distribution, Metabolism, Excretion) properties.

From an industrial perspective, 3-(5-fluoro-2-nitrophenyl)propane-1-thiol aligns with the growing trend of green chemistry and sustainable synthesis. Companies are investing in eco-friendly catalytic methods to produce such intermediates, reducing waste and energy consumption. This resonates with the broader scientific community’s emphasis on environmentally benign processes, a topic frequently searched in academic and industrial circles.

In the context of drug discovery, this compound’s fluorine atom enhances its binding affinity to biological targets, a feature highlighted in recent publications on fluorine medicinal chemistry. Its applications extend to proteomics and chemical biology, where it is used to modify peptides and proteins. The nitrophenyl group also makes it a candidate for photoaffinity labeling, a technique gaining traction in structural biology research.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing 3-(5-fluoro-2-nitrophenyl)propane-1-thiol. Purity and stability data are crucial for end-users, particularly in high-throughput screening and combinatorial chemistry. These aspects are frequently queried in online platforms, reflecting the compound’s relevance in modern laboratory workflows.

Looking ahead, the compound’s adaptability positions it as a key player in emerging fields like precision medicine and theranostics. Its integration into click chemistry workflows further underscores its utility in biomarker discovery. As the scientific community continues to explore its potential, CAS No. 2228950-71-6 remains a focal point for innovation in synthetic and applied chemistry.